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Compound of Interest

Compound Name: Siamenoside I

Cat. No.: B600709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Siamenoside I, a cucurbitane triterpenoid glycoside of significant interest for its

intense sweetness and potential therapeutic applications. The information is curated for

researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Physical Properties
Siamenoside I is a natural product originally isolated from Siraitia siamensis and is also a

constituent of the well-known monk fruit, Siraitia grosvenorii.[1] It is classified as a cucurbitacin

and a glycoside.[2] Known for being the sweetest among the mogrosides, its relative

sweetness is reported to be 563 times that of a 5% sucrose solution.[1]

Table 1: Physicochemical Properties of Siamenoside I
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Property Value Source

CAS Number 126105-12-2 [3]

Molecular Formula C₅₄H₉₂O₂₄ [3]

Molecular Weight 1125.3 g/mol [4]

Exact Mass 1124.59785380 Da [4]

Appearance White to off-white solid powder [2]

Boiling Point 1179.3 ± 65.0 °C at 760 mmHg [2]

Flash Point 667.0 ± 34.3 °C [2]

Density 1.5 ± 0.1 g/cm³ [2]

Purity ≥90% [3]

Solubility
Siamenoside I is soluble in ethanol.[3] Detailed solubility information in various solvent

systems is crucial for experimental design and formulation development.

Table 2: Solubility Data for Siamenoside I

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/34656/siamenoside-i
https://www.caymanchem.com/product/34656/siamenoside-i
https://pubchem.ncbi.nlm.nih.gov/compound/Siamenoside-I
https://pubchem.ncbi.nlm.nih.gov/compound/Siamenoside-I
https://www.invivochem.com/siamenoside-i.html
https://www.invivochem.com/siamenoside-i.html
https://www.invivochem.com/siamenoside-i.html
https://www.invivochem.com/siamenoside-i.html
https://www.caymanchem.com/product/34656/siamenoside-i
https://www.benchchem.com/product/b600709?utm_src=pdf-body
https://www.caymanchem.com/product/34656/siamenoside-i
https://www.benchchem.com/product/b600709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent System Concentration Notes Source

DMSO
22.5 mg/mL (19.99

mM)

Sonication is

recommended.

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL (1.78 mM)
Sonication is

recommended.

In Vivo Formulation 1
≥ 2.5 mg/mL (2.22

mM)
Clear solution.

In Vivo Formulation 2

(with SBE-β-CD)

≥ 2.5 mg/mL (2.22

mM)
Clear solution.

In Vivo Formulation 3

(with Corn Oil)

≥ 2.5 mg/mL (2.22

mM)
Clear solution.

H₂O 50 mg/mL (44.43 mM)
Ultrasonic assistance

needed.

Spectral and Analytical Data
The structural elucidation and identification of Siamenoside I are typically achieved through a

combination of mass spectrometry and nuclear magnetic resonance spectroscopy.[1]

Table 3: Spectral and Analytical Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b600709?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274126/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Details Source

Mass Spectrometry (MS)
Used for identification and to

confirm molecular weight.
[1]

Nuclear Magnetic Resonance

(NMR)

1D and 2D NMR techniques

(COSY, HSQC, HMBC,

NOESY) are used for complete

structural assignment.

[5][6]

High-Performance Liquid

Chromatography (HPLC)

HPLC with Diode Array

Detection (DAD) and/or

Evaporative Light Scattering

Detection (ELSD) is used for

purity determination. A high-

performance liquid

chromatography-electrospray

ionization-ion trap-time of

flight-multistage mass

spectrometry (HPLC-ESI-IT-

TOF-MSn) method is

employed for metabolite

profiling.

[1][7]

Biological Activity and Signaling Pathways
Siamenoside I exhibits several bioactivities, with its potential as an anti-hyperglycemic agent

being of particular interest. It has been shown to inhibit maltase with an IC50 value of 12 mM.

[8] Furthermore, studies in diabetic mice have indicated that Siamenoside I can improve

glucose tolerance and insulin sensitivity. This is achieved, in part, by upregulating the

expression of key components in the insulin signaling pathway, including the insulin receptor

(insr), insulin receptor substrate 1 (irs1), and insulin receptor substrate 2 (irs2).

Below is a simplified representation of the insulin signaling pathway and the points of influence

by Siamenoside I.
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Siraitia grosvenorii Fruit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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